Cas no 473930-22-2 (SM-276001)

• Product Name: SM-276001
• CAS No: 473930-22-2
• MF: C₁₆H₂₁N₇O
• MW: 327.384241819382
• CID: 4739881
• PubChem ID: 10359083
• Update Time: 2024-11-05

SM-276001 Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(butylamino)-9-((6-methylpyridin-3-yl)methyl)-9H-purin-8-ol
• BDBM50425245
• 2-butylamino-8-hydroxy-9-(6-methyl-3-pyridylmethyl)adenine
• 6-amino-2-(butylamino)-9-[(6-methylpyridin-3-yl)methyl]-7H-purin-8-one
• 473930-22-2 (Free base)
• SM-276001
• UEIOLEMXCBOQAX-UHFFFAOYSA-N
• CS-0082346
• SCHEMBL17417198
• 473930-22-2
• DA-67636
• SCHEMBL4458518
• AKOS040738423
• MS-24893
• CHEMBL383765
• HY-123291
• G17397

• Inchi： 1S/C16H21N7O/c1-3-4-7-18-15-21-13(17)12-14(22-15)23(16(24)20-12)9-11-6-5-10(2)19-8-11/h5-6,8H,3-4,7,9H2,1-2H3,(H,20,24)(H3,17,18,21,22)
• InChI Key： UEIOLEMXCBOQAX-UHFFFAOYSA-N
• SMILES： O=C1NC2C(N)=NC(NCCCC)=NC=2N1CC1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 327.180758g/mol
• Monoisotopic Mass: 327.180758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109
• Molecular Weight: 327.38g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones